Cas no 58769-21-4 (D-pinitol)
D-pinitol structure
Product name:D-pinitol
D-pinitol Chemical and Physical Properties
Names and Identifiers
-
- D-pinitol
- Lucidol
- Sequoyit
- Sequoyitol (5-O-Methyl-myo-inosit)
- AKOS030502105
- 484-71-9
- D-Myo-inositol, 1-O-methyl-
- SCHEMBL1149881
- (1R,2R,4S,5R)-6-methoxycyclohexane-1,2,3,4,5-pentol
- (1R,2S,4R,5R)-6-methoxycyclohexane-1,2,3,4,5-pentol
- DTXSID60331468
- C03659
- 1D-1-O-Methyl-myo-inositol
- 1-o-methyl-d-myo-inositol
- bornesitol
- UNII-RW8AP5YP8U
- D-(-)-bornesitol
- D-1-O-Methyl-myo-inositol
- 1-O-Methyl-myo-inositol
- Bornesitol, (-)-
- Q4946108
- (1R,2R,3S,4S,5R,6R)-6-Methoxycyclohexane-1,2,3,4,5-pentaol
- SCHEMBL1332902
- (-)-bornesitol
- CHEBI:18427
- D-bornesitol
- RW8AP5YP8U
- Inositol, 1-O-methyl-, D-myo-
- 58769-21-4
- (1R,2R,3S,4S,5R,6S)-6-methoxycyclohexane-1,2,3,4,5-pentol
-
- Inchi： InChI=1S/C7H14O6/c1-13-7-5(11)3(9)2(8)4(10)6(7)12/h2-12H,1H3
- InChI Key： DSCFFEYYQKSRSV-UHFFFAOYSA-N
- SMILES： COC1C(O)C(O)C(O)C(O)C1O
Computed Properties
- Exact Mass: 194.079
- Monoisotopic Mass: 194.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 110Ų
D-pinitol Related Literature
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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2. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
-
Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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